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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of methods for synthesizing solasonine
derivatives, focusing on experimental protocols and the biological activities of these

compounds. The information is intended to guide researchers in the development of novel

therapeutic agents based on the solasonine scaffold.

Introduction
Solasonine is a naturally occurring glycoalkaloid found in various Solanum species. It consists

of the aglycone solasodine linked to a trisaccharide chain. Solasonine and its derivatives have

garnered significant interest in medicinal chemistry due to their diverse pharmacological

activities, including anticancer, anti-inflammatory, and antifungal properties.[1][2] The synthesis

of solasonine derivatives allows for the exploration of structure-activity relationships and the

optimization of their therapeutic potential.

Synthesis of Solasonine and its Derivatives
The chemical synthesis of solasonine and its derivatives presents a significant challenge due

to the complexity of the glycan structure and the stereochemistry of the steroidal aglycone.[3]

However, recent advancements have led to more efficient and convergent synthetic strategies.
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A practical and convergent synthesis of solasonine has been developed, which can also be

applied to its saponin derivatives.[3][4] The key features of this strategy include:

1,2-trans Stereoselective Glycosidation: This is achieved using AuCl3–tBuCN cooperative

catalysis, which allows for the efficient coupling of a 2-branched trisaccharide

trichloroacetimidate donor with the steroidal aglycone without the need for a neighboring

participating group.[3][4]

Regioselective Benzoylation: A "cyanide effect" is utilized for the regioselective benzoylation

of the 4- and 6-hydroxyl groups of a galactopyranosyl disaccharide, facilitating the

straightforward preparation of key intermediates on a gram scale.[3][4]

Prevention of Orthoester Byproduct Formation: An effective approach is employed to avoid

the formation of orthoester byproducts during the glycosylation reaction.[3][4]

Experimental Protocol: Convergent Synthesis of Solasonine[3]

Glycosylation:

To a solution of the trisaccharide donor and the aglycone in a 5:1 mixture of DCM/tBuCN,

add AuCl₃ (0.1 equiv.).

Stir the reaction mixture at -50 °C.

Monitor the reaction by TLC until completion.

Quench the reaction and purify the product by column chromatography to yield the

glycosylated steroid with an α/β ratio of less than 1/20. The reported yield for this step is

81%.[3]

Iodide-mediated Deprotection:

To a solution of the protected solasonine derivative in MeCN, add TMSCl and NaI.

Stir the reaction at room temperature.

Upon completion, quench the reaction with 10% Na₂S₂O₃ and 5% NaOH.
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Extract the product and purify by column chromatography. The reported yield is 84%.[3]

Global Deprotection:

Treat the resulting compound with 1 M NaOH in a 4:1 mixture of MeOH/DCM.

Heat the reaction mixture to 70 °C.

After completion, neutralize the reaction and purify the final product, solasonine. The

reported yield for this final step is 91%.[3]

Synthesis of Solasodine Glycoside Derivatives
A series of solasodine glycoside derivatives can be synthesized to investigate their structure-

activity relationships.[5][6] A common strategy involves the glycosylation of the solasodine

aglycone with various sugar moieties.

Experimental Protocol: Synthesis of Solasodine Glycosides via Transglycosylation[5]

Preparation of Glycosyl Donor:

Prepare the desired benzoylated monosaccharide.

Treat the monosaccharide with a 45% solution of HBr/HOAc in CH₂Cl₂ to form the glycosyl

bromide, which will serve as the glycosyl donor.

Glycosylation:

Condense the glycosyl donor with the solasodine aglycone in the presence of a silver

trifluoromethanesulfonate catalyst.

Monitor the reaction by TLC.

Purification:

Upon completion, quench the reaction and purify the synthesized solasodine glycoside

derivative using column chromatography.
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Biological Activities and Signaling Pathways
Solasonine and its derivatives exhibit a range of biological activities, with their anticancer

properties being the most extensively studied. These compounds have been shown to inhibit

cell proliferation, induce apoptosis, and arrest the cell cycle in various cancer cell lines.[7][8][9]

[10]

Quantitative Data on Biological Activity
The cytotoxic effects of solasonine and its derivatives have been evaluated against several

human cancer cell lines. The IC₅₀ values, which represent the concentration of the compound

required to inhibit cell growth by 50%, are summarized in the table below.
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Compound/Derivati
ve

Cell Line IC₅₀ (µM) Reference

Solasonine

Leishmania

amazonensis

(promastigote)

7.8 [11]

Solamargine

Leishmania

amazonensis

(promastigote)

6.2 [11]

Equimolar mixture of

Solasonine and

Solamargine

Leishmania

amazonensis

(promastigote)

1.1 [11]

Solasodine

Leishmania

amazonensis

(promastigote)

219 [11]

Solasonine Bladder Cancer (T24)

Not specified, but

shown to inhibit

proliferation

[9]

Solasonine
Bladder Cancer

(5637)

Not specified, but

shown to inhibit

proliferation

[9]

Solasonine Glioma (U87 MG)

Dose-dependent

inhibition of

proliferation

[8]

Solasonine
Acute Monocytic

Leukemia (THP-1)

Dose-dependent

inhibition of

proliferation

[7]

Solasonine
Acute Monocytic

Leukemia (MV4-11)

Dose-dependent

inhibition of

proliferation

[7]

Solasonine
Gastric Cancer (SGC-

7901)

18 µM (used in

combination studies)
[12]
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Signaling Pathways Modulated by Solasonine
Derivatives
The anticancer effects of solasonine and its derivatives are mediated through the modulation

of several key signaling pathways.

Hedgehog (Hh) Signaling Pathway

Solasonine has been identified as an inhibitor of the Hedgehog (Hh) signaling pathway, which

is aberrantly activated in many cancers.[13] It acts by targeting Gli, the final effector of this

pathway, thereby inhibiting the transcription of Hh target genes like Gli1 and Ptch1.[13] This

mechanism is significant as it may help overcome resistance to current Smoothened (Smo)

inhibitors.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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